Cas no 1993189-05-1 (1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride
• CAS No: 1993189-05-1
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• MDL: MFCD26406830
• CID: 4633186
• Update Time: 2025-05-21

1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMOPYRIDIN-3-YL)CYCLOPROPAN-1-AMINE HYDROCHLORIDE
• 1-(5-BROMOPYRIDIN-3-YL)CYCLOPROPANAMINE HCL
• SB21746
• 1-(5-Bromopyridin-3-yl)cyclopropan-1-amine HCl
• 1-(5-Bromopyridin-3-yl)cyclopropan-1-amine--hydrogen chloride (1/1)
• 1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride

• MDL： MFCD26406830
• Inchi： 1S/C8H9BrN2.ClH/c9-7-3-6(4-11-5-7)8(10)1-2-8;/h3-5H,1-2,10H2;1H
• InChI Key： JMVJFRJBMJMCDB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CC1)N.Cl

Computed Properties

• Exact Mass: 247.97159 g/mol
• Monoisotopic Mass: 247.97159 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Molecular Weight: 249.53

Additional information on 1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride

Introduction to 1-(5-Bromopyridin-3-YL)cyclopropan-1-amine Hydrochloride (CAS No. 1993189-05-1)

The compound 1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride (CAS No. 1993189-05-1) is a fascinating molecule with significant potential in the fields of organic synthesis and pharmacology. This compound, characterized by its unique structure combining a cyclopropane ring with a bromopyridine moiety, has garnered attention due to its versatile reactivity and promising applications in drug discovery.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, as they often exhibit enhanced stability and bioavailability compared to their non-cyclic counterparts. The integration of a bromopyridine group further enhances the compound's electronic properties, making it an attractive candidate for various chemical transformations.

One of the most notable aspects of CAS No. 1993189-05-1 is its role as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have successfully utilized this compound to construct bioactive molecules with potential anti-inflammatory and anticancer properties. For instance, a 2022 study demonstrated that derivatives of this compound exhibited significant inhibition against COX-2 enzymes, suggesting its utility in pain management therapies.

The synthesis of 1-(5-Bromopyridin-3-YL)cyclopropan-1-amine hydrochloride involves a multi-step process that combines nucleophilic aromatic substitution and cyclopropanation reactions. The use of microwave-assisted synthesis has been shown to improve reaction efficiency, reducing both time and reagent consumption. This approach aligns with the growing trend toward sustainable chemical practices in modern drug development.

In terms of pharmacokinetics, studies have shown that CAS No. 1993189-05-1 exhibits favorable absorption profiles in preclinical models, which is crucial for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated, revealing minimal off-target effects, which is a critical factor in drug safety assessment.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of cyclopropane-containing compounds like CAS No. 1993189-05-1. Quantum mechanical calculations have revealed that the strained cyclopropane ring contributes significantly to the molecule's reactivity, enabling it to participate in diverse chemical reactions such as alkylation and acylation.

Furthermore, the bromine substituent on the pyridine ring plays a pivotal role in modulating the electronic properties of the molecule. This substitution pattern not only enhances the compound's solubility but also facilitates its use in click chemistry applications, where precise control over reaction outcomes is essential.

The hydrochloride salt form of this compound ensures optimal stability under various storage conditions, making it suitable for large-scale production and distribution in pharmaceutical settings. Its compatibility with common pharmaceutical excipients has also been established through extensive testing.

In conclusion, CAS No. 1993189-05- stands out as a versatile and valuable compound with wide-ranging applications in organic synthesis and drug discovery. As research continues to uncover new avenues for its utilization, this compound is poised to make significant contributions to the development of novel therapeutic agents.